Cas no 1019495-87-4 (4-{[(2-bromophenyl)methyl]amino}cyclohexan-1-ol)
4-{[(2-bromophenyl)methyl]amino}cyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanol, 4-[[(2-bromophenyl)methyl]amino]-
- 4-{[(2-bromophenyl)methyl]amino}cyclohexan-1-ol
-
- Inchi: 1S/C13H18BrNO/c14-13-4-2-1-3-10(13)9-15-11-5-7-12(16)8-6-11/h1-4,11-12,15-16H,5-9H2
- InChI Key: AOBUASJMIOUVKL-UHFFFAOYSA-N
- SMILES: C1(O)CCC(NCC2=CC=CC=C2Br)CC1
4-{[(2-bromophenyl)methyl]amino}cyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6616-3111-2μmol |
4-{[(2-bromophenyl)methyl]amino}cyclohexan-1-ol |
1019495-87-4 | 90%+ | 2μl |
$57.0 | 2023-04-20 | |
| Life Chemicals | F6616-3111-5μmol |
4-{[(2-bromophenyl)methyl]amino}cyclohexan-1-ol |
1019495-87-4 | 90%+ | 5μl |
$63.0 | 2023-04-20 | |
| Life Chemicals | F6616-3111-1mg |
4-{[(2-bromophenyl)methyl]amino}cyclohexan-1-ol |
1019495-87-4 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6616-3111-2mg |
4-{[(2-bromophenyl)methyl]amino}cyclohexan-1-ol |
1019495-87-4 | 90%+ | 2mg |
$59.0 | 2023-04-20 | |
| Life Chemicals | F6616-3111-3mg |
4-{[(2-bromophenyl)methyl]amino}cyclohexan-1-ol |
1019495-87-4 | 90%+ | 3mg |
$63.0 | 2023-04-20 | |
| Life Chemicals | F6616-3111-4mg |
4-{[(2-bromophenyl)methyl]amino}cyclohexan-1-ol |
1019495-87-4 | 90%+ | 4mg |
$66.0 | 2023-04-20 | |
| Life Chemicals | F6616-3111-5mg |
4-{[(2-bromophenyl)methyl]amino}cyclohexan-1-ol |
1019495-87-4 | 90%+ | 5mg |
$69.0 | 2023-04-20 |
4-{[(2-bromophenyl)methyl]amino}cyclohexan-1-ol Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
Additional information on 4-{[(2-bromophenyl)methyl]amino}cyclohexan-1-ol
4-{[(2-bromophenyl)methyl]amino}cyclohexan-1-ol: A Comprehensive Overview
4-{[(2-bromophenyl)methyl]amino}cyclohexan-1-ol (CAS No. 1019495-87-4) is a complex organic compound with a unique structure that combines a cyclohexanol moiety and a bromophenyl group. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. In this article, we will delve into the structural features, synthesis methods, and recent advancements in understanding its biological and chemical properties.
The molecular structure of 4-{[(2-bromophenyl)methyl]amino}cyclohexan-1-ol is characterized by a cyclohexane ring substituted with an amino group at the 4-position. This amino group is further modified by the attachment of a (2-bromophenyl)methyl group, creating a unique hybrid structure. The presence of the bromine atom in the phenyl ring introduces both electronic and steric effects, which significantly influence the compound's reactivity and solubility properties. Recent studies have highlighted the importance of such structural modifications in enhancing the bioavailability and pharmacokinetic profiles of related compounds.
The synthesis of 4-{[(2-bromophenyl)methyl]amino}cyclohexan-1-ol involves a multi-step process that typically begins with the preparation of the cyclohexanol derivative. One common approach involves the nucleophilic substitution reaction of cyclohexanamine with an appropriate alkylating agent, followed by bromination to introduce the bromine atom at the desired position on the phenyl ring. Researchers have recently explored alternative synthetic pathways, including microwave-assisted synthesis and enzymatic catalysis, to improve yield and reduce reaction time. These advancements have made the compound more accessible for large-scale production and further research.
One of the most promising applications of 4-{[(2-bromophenyl)methyl]amino}cyclohexan-1-ol lies in its potential as a precursor for drug development. The compound's ability to act as a chiral building block has been exploited in the synthesis of various bioactive molecules, including anti-inflammatory agents and neuroprotective drugs. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and beta-secretase.
In addition to its pharmacological applications, 4-{[(2-bromophenyl)methyl]amino}cyclohexan-1-ol has shown potential in materials science. Its unique combination of hydroxyl and amino groups makes it an ideal candidate for use in polymer synthesis and surface modification. Researchers have recently investigated its role as a cross-linking agent in the development of biocompatible hydrogels, which are increasingly being used in tissue engineering and drug delivery systems.
The environmental impact of 4-{[(2-bromophenyl)methyl]amino}cyclohexan-1-ol has also been a topic of interest in recent years. Studies have shown that while the compound is not inherently hazardous under normal conditions, its degradation products may pose risks to aquatic ecosystems if not properly managed. As such, there is growing emphasis on developing sustainable synthesis methods and waste management strategies to minimize environmental footprint.
In conclusion, 4-{[(2-bromophenyl)methyl]amino}cyclohexan-1-ol (CAS No. 1019495-87-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool in both academic research and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations across various fields.
1019495-87-4 (4-{[(2-bromophenyl)methyl]amino}cyclohexan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)